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Compound of Interest

Compound Name: 5-Bromo-2,3-dichloropyridine

Cat. No.: B1281206 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-2,3-dichloropyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 5-Bromo-2,3-dichloropyridine. Adherence to these guidelines is

critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Classification
5-Bromo-2,3-dichloropyridine is a halogenated pyridine derivative that presents significant

health risks. It is classified as a corrosive, acute toxicant, and irritant.[1] The primary routes of

exposure are inhalation, skin absorption, ingestion, and eye contact.[2]

GHS Hazard Statements:

H301: Toxic if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H332: Harmful if inhaled.
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H335: May cause respiratory irritation.

Exposure Limits and Physical Properties
Currently, there are no established specific Occupational Exposure Limits (OELs) such as

Permissible Exposure Limits (PEL) or Threshold Limit Values (TLV) for 5-Bromo-2,3-
dichloropyridine. Therefore, it is crucial to handle this compound with stringent safety

measures to minimize exposure. As a structural analog, the exposure limits for Pyridine can

provide guidance.

Parameter Value Source

OSHA PEL (Pyridine) 5 ppm (15 mg/m³) TWA [2][3][4][5][6]

NIOSH REL (Pyridine) 5 ppm (15 mg/m³) TWA [2][3]

ACGIH TLV (Pyridine) 1 ppm TWA [4][7]

Physical State Off-white solid [8][9]

Melting Point 35-37°C [9]

Boiling Point 55-65°C [9]

Molecular Weight 226.89 g/mol [1][9]

TWA: Time-Weighted Average

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye damage.

Hand Protection

Chemical-resistant gloves.

Nitrile or Neoprene are

recommended for handling

related compounds. For

extended contact or

immersion, laminate film

gloves (e.g., Silver

Shield/4H®) are advised.

Always consult the glove

manufacturer's resistance

guide.

Prevents skin contact, which

can cause irritation and

potential absorption of the

chemical.[10][11][12]

Body Protection

A laboratory coat with long

sleeves and tight-fitting cuffs,

long pants, and closed-toe

shoes are required. A

chemical-resistant apron is

recommended when handling

larger quantities.

Minimizes the risk of accidental

skin exposure.

Respiratory Protection

All handling of 5-Bromo-2,3-

dichloropyridine powder should

be conducted in a certified

chemical fume hood. If there is

a potential for inhalation

exposure outside of a fume

hood, a NIOSH-approved

respirator with organic vapor

cartridges is necessary.

Prevents inhalation of dust or

vapors, which can cause

respiratory tract irritation.[2]
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Glove Material
Breakthrough Time
(minutes)

Rating Source

Butyl Rubber >480 Excellent [13][14]

Neoprene >480 Excellent [13][14]

Viton >480 Excellent [13][14]

Nitrile 10 Fair [13][14]

Natural Rubber <10 Not Recommended [13][14]

PVA <10 Not Recommended [13][14]

PVC <10 Not Recommended [13][14]

Data from Ansell's Chemical Resistance Guide for Pyridine. It is crucial to consult the specific

glove manufacturer's data for the most accurate information.

Operational Plan: Step-by-Step Handling Protocol
This section outlines the procedural workflow for the safe handling of 5-Bromo-2,3-
dichloropyridine from receipt to disposal.
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Safe Handling Workflow for 5-Bromo-2,3-dichloropyridine

Preparation
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Post-Experiment Waste Management

Review Safety Data Sheet (SDS)
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Proceed to handling
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Caption: Workflow for safe handling of 5-Bromo-2,3-dichloropyridine.
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Experimental Protocols:

A. Weighing and Transferring the Solid Compound:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Place a weigh boat on an analytical balance inside the fume hood.

Carefully scoop the desired amount of 5-Bromo-2,3-dichloropyridine onto the weigh boat.

Transfer the compound to the reaction vessel.

If any solid is spilled, follow the spill cleanup procedure immediately.

B. In Case of Accidental Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.

Spill Management and Decontamination
Prompt and correct response to a spill is critical to prevent exposure and further contamination.

Spill Cleanup Protocol (for a small, manageable spill):

Evacuate and Alert: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.
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Personal Protection: Don the appropriate PPE as outlined in Section 3, including double

gloving with nitrile or neoprene gloves.

Containment: Gently cover the spill with a dry absorbent material such as vermiculite, sand,

or a commercial spill absorbent. Avoid raising dust.[15]

Collection: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste.[15][16]

Decontamination: Wipe the spill area with a cloth dampened with a soap and water solution.

[17]

Final Cleaning: Follow with a clean water rinse.

Disposal: All contaminated materials, including gloves and cleaning cloths, must be disposed

of as hazardous waste.

Disposal Plan
5-Bromo-2,3-dichloropyridine is a halogenated organic compound and must be disposed of

as hazardous waste in accordance with all local, state, and federal regulations.

Waste Disposal Protocol:

Waste Segregation: Collect all waste containing 5-Bromo-2,3-dichloropyridine in a

dedicated, clearly labeled, and compatible container. This includes unused product, reaction

byproducts, and contaminated materials from cleanup. Do not mix with non-halogenated

waste.[18]

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "5-Bromo-2,3-dichloropyridine".

Storage: Store the sealed waste container in a designated, well-ventilated, and secondary

containment area away from incompatible materials.

Disposal Method: The recommended disposal method for halogenated organic waste is high-

temperature incineration by a licensed hazardous waste disposal facility.[19][20][21][22] This

process effectively destroys the toxic compounds.[22] The EPA hazardous waste code for
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wastes from the production of chlorinated aliphatic hydrocarbons may apply (e.g., K-series

wastes).[23] Additionally, discarded unused formulations containing tri-, tetra-, or

pentachlorophenol or their derivatives are listed under specific waste codes.[23]

Disclaimer: This guide is intended for informational purposes and should be used in conjunction

with your institution's specific safety protocols and the manufacturer's Safety Data Sheet

(SDS). Always prioritize safety and consult with your institution's Environmental Health and

Safety (EHS) department for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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